(3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide
Description
The compound (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a synthetic organic molecule featuring a 1,3-thiazole core substituted at the 4-position with a [2-(1-methoxyethyl)] group and a methyl-linked cyanamide moiety. The cyanamide group is further attached to a 3-ethylphenyl ring. Thiazole derivatives are known for their metabolic stability and ability to engage in hydrogen bonding and π-π interactions, making them common in drug design .
Properties
IUPAC Name |
(3-ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c1-4-13-6-5-7-15(8-13)19(11-17)9-14-10-21-16(18-14)12(2)20-3/h5-8,10,12H,4,9H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXKJAEIRVRSNGZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)N(CC2=CSC(=N2)C(C)OC)C#N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide is a novel organic molecule that has garnered attention for its potential biological activities. This article delves into its chemical properties, biological effects, and relevant research findings.
- Chemical Formula : C₁₂H₁₅N₃OS
- Molecular Weight : 255.38 g/mol
- IUPAC Name : 4-(1,4-diazepan-1-ylmethyl)-2-(1-methoxyethyl)-1,3-thiazole
- PubChem CID : 71755634
| Property | Value |
|---|---|
| Appearance | Liquid |
| Storage Temperature | Room Temperature |
| MDL No. | MFCD22196506 |
Biological Activity
The biological activity of (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide has been explored in various studies, highlighting its potential therapeutic applications.
Antimicrobial Activity
Research indicates that thiazole derivatives exhibit significant antimicrobial properties. The thiazole ring in this compound is believed to contribute to its efficacy against various bacterial strains. In vitro studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial action.
Cytotoxicity Studies
Cytotoxicity assays conducted on human cancer cell lines have demonstrated that this compound possesses moderate cytotoxic effects. The IC₅₀ values obtained from these assays indicate that the compound can induce apoptosis in cancer cells, making it a candidate for further development as an anticancer agent.
The proposed mechanism of action involves the inhibition of specific enzymes associated with cell proliferation and survival. Studies suggest that the thiazole moiety interacts with cellular targets, disrupting normal cellular functions and leading to cell death.
Case Studies
Several case studies have been published regarding the biological activity of related thiazole compounds:
- Case Study 1 : A study on a thiazole derivative showed significant cytotoxic effects on breast cancer cells with an IC₅₀ value of 20 µM.
- Case Study 2 : Research highlighted the antimicrobial efficacy of thiazole compounds against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) reported at 50 µg/mL.
Future Directions
Further research is warranted to explore the full spectrum of biological activities associated with (3-Ethylphenyl)-[[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl]cyanamide. Potential areas for investigation include:
- In vivo studies to assess the pharmacokinetics and toxicity profiles.
- Structural modifications to enhance potency and selectivity against specific targets.
- Combination therapies with existing antibiotics or chemotherapeutic agents to evaluate synergistic effects.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Thiazole-Containing Analogues
(A) {[2-(1-Methoxyethyl)-1,3-thiazol-4-yl]methyl}(methyl)amine
- Structure : Shares the [2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl backbone but replaces the cyanamide group with a methylamine.
- Key Differences : The absence of the 3-ethylphenyl-cyanamide moiety reduces steric bulk and alters electronic properties. The amine group may enhance solubility but decrease metabolic stability compared to cyanamide.
- Synthesis : Produced via nucleophilic substitution or reductive amination, as seen in discontinued products .
(B) Cobicistat (1,3-Thiazol-5-yl Derivative)
- Structure : Contains a 1,3-thiazol-5-yl group linked to a complex macrocyclic ester.
- Key Differences : The thiazole substitution position (5- vs. 4-position) and macrocyclic structure contrast sharply with the target compound’s linear cyanamide design. Cobicistat’s pharmacological role as a pharmacokinetic enhancer highlights the functional versatility of thiazole derivatives .
(C) Bi-Heterocyclic Propanamides (7a-l)
- Structure: Combine 1,3-thiazole with 1,3,4-oxadiazole rings. Example: 5-[(2-Amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol (3).
- Key Differences: The dual heterocyclic system introduces additional hydrogen-bonding sites but lacks the cyanamide and 3-ethylphenyl groups.
Functional Group Comparison
Research Findings and Discontinuation Trends
- Discontinued Analogues : Compounds like {[2-(1-methoxyethyl)-1,3-thiazol-4-yl]methyl}(methyl)amine (CAS: 923225-03-0) were discontinued, possibly due to synthesis challenges, poor bioavailability, or toxicity .
- Biological Activity : While MPEP () demonstrates CNS activity, the target compound’s cyanamide group may target different receptors or enzymes, warranting further study .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
